Cas no 42365-62-8 ((3,5-Bis(trifluoromethyl)phenyl)methanamine hydrochloride)

(3,5-Bis(trifluoromethyl)phenyl)methanamine hydrochloride is a fluorinated aromatic amine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features include two trifluoromethyl groups at the 3- and 5-positions of the phenyl ring, enhancing electron-withdrawing properties and metabolic stability. The hydrochloride salt form improves handling and solubility in polar solvents. This compound serves as a versatile intermediate in the preparation of biologically active molecules, particularly in the development of enzyme inhibitors and receptor modulators. Its trifluoromethyl groups contribute to increased lipophilicity, aiding in membrane permeability. The high purity and well-defined reactivity of this reagent make it valuable for precision applications in medicinal chemistry and material science.

(3,5-Bis(trifluoromethyl)phenyl)methanamine hydrochloride structure

42365-62-8 structure

Product Name:(3,5-Bis(trifluoromethyl)phenyl)methanamine hydrochloride

CAS No:42365-62-8

MF:C₉H₈ClF₆N

MW:279.609942436218

MDL:MFCD03001701

CID:328263

PubChem ID:18614356

Update Time:2025-09-26

(3,5-Bis(trifluoromethyl)phenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

- (3,5-Bis(trifluoromethyl)phenyl)methanamine hydrochloride
- (3,5-Bis(trifluoromethyl)phenyl)-methanamine hydrochloride
- 3,5-BIS(TRIFLUOROMETHYL)BENZYLAMINE
- 3,5-Bis(trifluoromethyl)benzylaminehydrochloride
- Benzenemethanamine,3,5-bis(trifluoromethyl)-, hydrochloride (1:1)
- 3,5-Bis(trifluoromethyl)benzylamineHCl
- ACT12975
- ANW-72925
- CTK8C4725
- MolPort-002-500-063
- [3,5-BIS(TRIFLUOROMETHYL)PHENYL]METHANAMINE HYDROCHLORIDE
- 3,5-Bis(trifluoromethyl)benzylamine, HCl
- (3,5-Bis(trifluoromethyl)phenyl)methanaminehydrochloride
- DTXSID20595125
- SCHEMBL2898331
- AKOS015847605
- 3,5-Bis(trifluoromethyl)benzylamine hydrochloride
- 3,5-Bis(trifluoromethyl)benzylamine HCl
- DS-1826
- 3,5-bis(trifluoromethyl)-benzylamine hydrochloride
- MFCD03001701
- CS-0170903
- (3 pound not5-Bis(trifluoromethyl)phenyl)methanamine hydrochloride
- Q-102403
- AM61970
- 42365-62-8
- 1-[3,5-Bis(trifluoromethyl)phenyl]methanamine--hydrogen chloride (1/1)
- EN300-204753
- 1-[3,5-Bis(trifluoromethyl)phenyl]methanamine hydrochloride
- Benzenemethanamine, 3,5-bis(trifluoromethyl)-, hydrochloride (1:1)
- [3,5-bis(trifluoromethyl)phenyl]methanamine;hydrochloride
- MB02546
- FT-0657366
- DB-012577
- MDL： MFCD03001701
- Inchi： 1S/C9H7F6N.ClH/c10-8(11,12)6-1-5(4-16)2-7(3-6)9(13,14)15;/h1-3H,4,16H2;1H
- InChI Key： OKJHHGNJFKHGRZ-UHFFFAOYSA-N
- SMILES： Cl.FC(C1C=C(C(F)(F)F)C=C(CN)C=1)(F)F

Computed Properties

Exact Mass: 279.02504
Monoisotopic Mass: 279.0249459g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 211
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26Å²

Experimental Properties

Color/Form: Pale-yellow to Yellow-brown Solid
Melting Point: 50-55 °C(lit.)
Flash Point: 173 °F
PSA: 26.02

(3,5-Bis(trifluoromethyl)phenyl)methanamine hydrochloride Security Information

Signal Word：Warning
Hazard Statement： H302;H315;H319;H335
Warning Statement： P280;P305+P351+P338
Hazardous Material transportation number：UN 3259 8/PG 2
WGK Germany：3
Hazard Category Code： 34
Safety Instruction： 26-36/37/39-45
FLUKA BRAND F CODES：10-34
Hazardous Material Identification：
Storage Condition：Room temperature
Risk Phrases：34

(3,5-Bis(trifluoromethyl)phenyl)methanamine hydrochloride Pricemore >>

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Alichem	A019116719-25g	(3,5-Bis(trifluoromethyl)phenyl)methanamine hydrochloride	42365-62-8	95%	25g	$161.00	2023-09-01
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